Cas no 1824027-05-5 (Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate
• CAS No: 1824027-05-5
• MF: C₉H₁₄BrNO₃
• MW: 264.116362094879
• CID: 4622082
• PubChem ID: 121215450
• Update Time: 2025-06-08

Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate
• Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C9H14BrNO3/c1-9(2,3)14-8(13)11-5-4-6(10)7(11)12/h6H,4-5H2,1-3H3
• InChI Key： KYXFVRONPLZWTK-UHFFFAOYSA-N
• SMILES： BrC1C(N(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 347.3±35.0 °C at 760 mmHg
• Flash Point: 163.8±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate

Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate (CAS No. 1824027-05-5): A Comprehensive Overview

Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate (CAS No. 1824027-05-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel pharmaceuticals and as a key intermediate in various synthetic pathways.

The tert-butyl group in Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate provides enhanced stability and solubility, making it an attractive candidate for use in complex chemical reactions. The presence of the bromo substituent on the pyrrolidine ring offers a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent research has highlighted the importance of Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. The ability to introduce a bromo group at a specific position on the pyrrolidine ring allows for precise control over the reactivity and selectivity of the final product.

In addition to its role in drug discovery, Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate has also been explored for its utility in chemical biology. Researchers at the University of California, Berkeley, have utilized this compound to probe the function of specific proteins involved in cellular signaling pathways. By synthesizing derivatives with varying functional groups, they were able to gain insights into the mechanisms underlying these biological processes.

The synthetic accessibility of Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate has been well-documented in the literature. A commonly used synthetic route involves the reaction of tert-butyl pyrrolidine-1-carboxylate with bromine or a brominating agent under controlled conditions. This method yields high purity products with excellent yields, making it suitable for large-scale production.

One of the key challenges in working with Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate is ensuring its stability during storage and handling. The compound is sensitive to moisture and heat, which can lead to degradation and loss of activity. To address this issue, researchers have developed specialized storage conditions and protective measures to maintain its integrity over extended periods.

The potential applications of Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate extend beyond pharmaceuticals and chemical biology. In materials science, this compound has been investigated for its use in the synthesis of advanced polymers and functional materials. The presence of the bromo group allows for controlled polymerization reactions, leading to materials with tailored properties suitable for various industrial applications.

Furthermore, Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate has shown promise as a building block for the synthesis of chiral molecules. Chirality is a critical factor in many biological processes, and compounds with well-defined chiral centers are essential for developing effective drugs and catalysts. Recent studies have demonstrated that this compound can be used as a chiral auxiliary to control stereochemistry during synthesis, resulting in high enantiomeric excesses.

In conclusion, Tert-butyl 3-bromo-2-oxopyrrolidine-1-carboxylate (CAS No. 1824027-05-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on drug discovery, chemical biology, materials science, and chiral chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.